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Compound of Interest

Compound Name: Hexa-1,3-diene

Cat. No.: B1595754

This guide provides an overview of the fundamental molecular properties of hexa-1,3-diene, a
volatile and flammable organic compound. The information is tailored for researchers,
scientists, and professionals in drug development who may encounter this molecule in
chemical synthesis or as a starting material.

Molecular Formula and Weight

Hexa-1,3-diene is an unsaturated hydrocarbon with two double bonds. Its chemical properties
are primarily defined by its molecular formula and weight.

The molecular formula for hexa-1,3-diene is C6H10[1][2]. This indicates that each molecule is
composed of six carbon atoms and ten hydrogen atoms. The empirical formula accurately
represents the elemental composition of this aliphatic diene.

The molecular weight of hexa-1,3-diene has been determined to be approximately 82.14 g/mol
[1][2][3][4]. This value is crucial for stoichiometric calculations in chemical reactions and for
various analytical techniques.

For ease of reference, the key quantitative data for hexa-1,3-diene are summarized in the
table below.
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Property Value Citations
Molecular Formula C6H10 [1112]
Molecular Weight 82.14 g/mol [11[2][3]
Linear Formula C2H5CH=CHCH=CH2

Density 0.714 g/mL at 25 °C (lit.)

Boiling Point 72-76 °C (lit.)

Refractive Index n20/D 1.438 (lit.)

Structural Information and Isomerism

Hexa-1,3-diene exists as different stereoisomers due to the presence of a double bond at the
third carbon position. The main isomers are (E)- and (Z)-1,3-hexadiene, also referred to as
trans- and cis-1,3-hexadiene, respectively. A mixture of these isomers is common.

Experimental Protocols and Biological Pathways

As a simple hydrocarbon, hexa-1,3-diene is primarily used in organic synthesis and
polymerization processes. It is not typically associated with complex biological signaling
pathways in the context of drug development. Therefore, detailed experimental protocols for
biological assays or diagrams of signaling pathways are not applicable to this compound. Its
primary relevance to the specified audience lies in its potential use as a chemical intermediate
in the synthesis of more complex molecules.

The logical relationship between the compound's name and its core molecular properties is
illustrated in the following diagram.
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Core molecular properties of Hexa-1,3-diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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